Cas no 62232-17-1 (2H-1-Benzopyran-3(4H)-one, 2-(4-methoxyphenyl)-)

• Product Name: 2H-1-Benzopyran-3(4H)-one, 2-(4-methoxyphenyl)-
• CAS No: 62232-17-1
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 453334
• PubChem ID: 12318036
• Update Time: 2025-04-19

2H-1-Benzopyran-3(4H)-one, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3(4H)-one, 2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-4H-chromen-3-one
• SCHEMBL127705
• DTXSID40488000
• 62232-17-1

• Inchi： 1S/C16H14O3/c1-18-13-8-6-11(7-9-13)16-14(17)10-12-4-2-3-5-15(12)19-16/h2-9,16H,10H2,1H3
• InChI Key： TWJUYXUYKZBYEH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53